Cas no 181306-05-8 (Methyl 2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate)

• Product Name: Methyl 2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate
• CAS No: 181306-05-8
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 1088464
• PubChem ID: 53438898
• Update Time: 2025-04-20

Methyl 2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate
• methyl 6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylate
• METHYL 1,4,5,6-TETRAHYDRO-2-METHYL-6-OXOPYRIDINE-3-CARBOXYLATE
• AKOS006315238
• AB64406
• DTXSID70701572
• 181306-05-8

• Inchi： 1S/C8H11NO3/c1-5-6(8(11)12-2)3-4-7(10)9-5/h3-4H2,1-2H3,(H,9,10)
• InChI Key： FZMNZXHPQFVFTF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NC(CC1)=O)=O

Computed Properties

• Exact Mass: 169.074
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: -0.1